Cas no 268734-40-3 (6,7-Difluorobenzo[d]isoxazol-3-amine)
6,7-Difluorobenzo[d]isoxazol-3-amine is a fluorinated heterocyclic compound featuring a benzo[d]isoxazole core with amine functionality at the 3-position and fluorine substituents at the 6- and 7-positions. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atoms enhance metabolic stability and bioavailability, while the isoxazole scaffold offers versatility in medicinal chemistry applications. Its high purity and well-defined reactivity profile facilitate precise derivatization, supporting the development of bioactive molecules. The compound is particularly useful in designing kinase inhibitors and other targeted therapeutics due to its ability to modulate intermolecular interactions.
268734-40-3 structure
Product Name:6,7-Difluorobenzo[d]isoxazol-3-amine
CAS No:268734-40-3
MF:C7H4F2N2O
MW:170.116268157959
CID:914641
PubChem ID:10821027
Update Time:2025-11-02
6,7-Difluorobenzo[d]isoxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazol-3-amine,6,7-difluoro-(9CI)
- 6,7-difluorobenzo[d]isoxazol-3-amine
- FCH1301560
- 6,7-difluoro-1,2-benzisoxazol-3-amine
- 6,7-Difluoro-1,2-benzisoxazole-3-amine
- AX8275757
- (6,7-difluoro-benzo[d]isoxazol-3-yl)-amine
- 6,7-difluoro-1,2-benzoxazol-3-amine
- DB-267371
- DTXSID901285929
- 1,2-BENZISOXAZOL-3-AMINE, 6,7-DIFLUORO-
- SCHEMBL6928483
- 268734-40-3
- 6,7-Difluorobenzo[d]isoxazol-3-amine
-
- Inchi: 1S/C7H4F2N2O/c8-4-2-1-3-6(5(4)9)12-11-7(3)10/h1-2H,(H2,10,11)
- InChI Key: UKRBIPMDAGJHSQ-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC2C(N)=NOC=21)F
Computed Properties
- Exact Mass: 170.02916908g/mol
- Monoisotopic Mass: 170.02916908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52
- XLogP3: 1.6
6,7-Difluorobenzo[d]isoxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM515952-1g |
6,7-Difluorobenzo[d]isoxazol-3-amine |
268734-40-3 | 97% | 1g |
$846 | 2024-07-28 | |
| Ambeed | A970298-1g |
6,7-Difluorobenzo[d]isoxazol-3-amine |
268734-40-3 | 97% | 1g |
$705.0 | 2024-04-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY372994-1g |
3-Amino-6,7-difluorobenzisoxazole |
268734-40-3 | ≥95% | 1g |
¥11250.00 | 2025-04-15 |
6,7-Difluorobenzo[d]isoxazol-3-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
268734-40-3 (6,7-Difluorobenzo[d]isoxazol-3-amine) Related Products
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- 280574-98-3(5,6-Difluorobenzo[d]isoxazol-3-amine)
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